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Compound Name:
2-(2-Fluorophenyl)piperazine

dihydrochloride

CAS No.: 115238-06-7

Cat. No.: B2839461

Get Quote

2-(2-Fluorophenyl)piperazine Dihydrochloride: Core Properties, Synthetic Utility, and CNS

Drug Discovery Applications

Executive Summary & Pharmacological Significance
In the landscape of central nervous system (CNS) drug discovery, the piperazine ring is a

privileged scaffold. When substituted at the 2-position with a 2-fluorophenyl group, it yields 2-

(2-Fluorophenyl)piperazine, a highly specialized pharmacophore[1]. Supplied predominantly as

a dihydrochloride salt (CAS: 115238-06-7)[2], this building block is critical for synthesizing

ligands targeting serotonin (5-HT) receptors, dopamine receptors, and metabotropic glutamate

receptors (mGluRs)[3][4].

As an Application Scientist, the choice to utilize the 2-substituted piperazine over the more

common 1-substituted (N-aryl) piperazines is deliberate. The carbon-linked aryl group (C2-

position) fundamentally alters the basicity of the adjacent nitrogens and provides unique vector

geometries for exploring deep, hydrophobic G-protein-coupled receptor (GPCR) binding

pockets[3].
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Physicochemical Profiling & Causality of the Salt
Form
Understanding the physical properties of this intermediate is the first step in designing robust

synthetic routes. Below is the comparative baseline data for the compound:

Property
2-(2-
Fluorophenyl)piperazine
Dihydrochloride

2-(2-
Fluorophenyl)piperazine
(Free Base)

CAS Number 115238-06-7[2] 137684-18-5[1]

Molecular Formula C₁₀H₁₅Cl₂FN₂ C₁₀H₁₃FN₂[1]

Molecular Weight 253.15 g/mol 180.22 g/mol [1]

SMILES
C1=CC=C(C(=C1)C2CNCCN2

)F.Cl.Cl

C1=CC=C(C(=C1)C2CNCCN2

)F[1]

Physical State Crystalline Solid (Powder)
Viscous Liquid / Low-Melting

Solid

Solubility H₂O, DMSO, Methanol
Dichloromethane, Ethyl

Acetate, Toluene

The Causality of Form Selection: Why do medicinal chemists overwhelmingly prefer the

dihydrochloride salt over the free base? The secondary amines in the piperazine ring are highly

susceptible to atmospheric oxidation and N-formylation over time. By protonating these amines

with hydrochloric acid, the lone pairs are sequestered, drastically increasing shelf-life and

preventing degradation. Furthermore, the salt form is highly crystalline and non-hygroscopic.

This allows for precise stoichiometric weighing during high-throughput screening and parallel

synthesis—a critical requirement when equivalent ratios dictate the success of cross-coupling

reactions.

Structural Pharmacology & Target Engagement
The presence of the fluorine atom at the ortho-position of the phenyl ring is not merely for

metabolic stability (preventing CYP450 oxidation); it is a conformational lock. The highly
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electronegative fluorine induces a steric and electrostatic repulsion against the piperazine chair

conformation. This restricts the rotational freedom (dihedral angle) of the phenyl ring, locking

the molecule into a specific 3D geometry that perfectly aligns with the narrow binding clefts of

5-HT₁ₐ/5-HT₂ₐ receptors[3] and the allosteric sites of mGluR7[4].

2-(2-Fluorophenyl)piperazine
Derivatives
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Fig 1: GPCR signal transduction modulated by 2-(2-fluorophenyl)piperazine derivatives.

Self-Validating Synthetic Methodology: SNAr
Protocol
To incorporate 2-(2-Fluorophenyl)piperazine into a larger drug scaffold (such as synthesizing

an mGluR7 positive allosteric modulator[4] or an mGluR2 modulator[5]), a Nucleophilic

Aromatic Substitution (SNAr) is the industry standard.
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The following protocol is designed as a self-validating system, ensuring that each step contains

an analytical checkpoint before progression.

Protocol: SNAr Coupling of 2-(2-Fluorophenyl)piperazine
Dihydrochloride
Objective: Couple the piperazine intermediate with a chloro-heterocycle (e.g., a chloroquinoline

or triazolopyridine[4][5]).

Step 1: In-Situ Freebasing (Preparation of the Nucleophile)

Action: Suspend 1.0 eq of 2-(2-Fluorophenyl)piperazine dihydrochloride in anhydrous

N,N-Dimethylformamide (DMF) (0.2 M concentration). Add 3.5 eq of N,N-

Diisopropylethylamine (DIPEA). Stir at room temperature for 15 minutes.

Causality: DMF is chosen for its high dielectric constant, which stabilizes the polar transition

state of the SNAr reaction. DIPEA is selected over standard bases (like NaOH or

Triethylamine) because its bulky isopropyl groups provide severe steric hindrance. This

prevents DIPEA from acting as a competing nucleophile against the electrophile, ensuring

only the liberated piperazine reacts. The 3.5 eq ensures complete neutralization of the two

HCl equivalents, leaving an excess to scavenge the HCl byproduct generated during the

SNAr.

Step 2: Electrophilic Addition & Thermal Activation

Action: Add 1.05 eq of the aryl chloride (electrophile). Heat the reaction mixture to 80°C

under a nitrogen atmosphere.

Validation Check 1 (In-Process Control): After 4 hours, remove a 10 µL aliquot, dilute in 1 mL

of Acetonitrile/Water (1:1), and inject into the LC-MS. Do not proceed until the Extracted Ion

Chromatogram (EIC) shows the starting material peak (m/z 181.1 [M+H]⁺ for the free base)

is <5% by UV integration. If >5%, continue heating and re-check in 2 hours.

Step 3: Quench and Aqueous Workup

Action: Cool the reaction to room temperature. Quench by pouring into ice-cold saturated

aqueous NaHCO₃. Extract 3x with Ethyl Acetate (EtOAc). Wash the combined organic layers
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with 5% aqueous LiCl (to remove residual DMF), followed by brine.

Validation Check 2: Test the pH of the final aqueous wash. It must be strictly neutral (pH

~7.0). An acidic pH indicates incomplete removal of the hydrochloride salts, which will streak

during chromatography.

Step 4: Isolation

Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure. Purify via silica gel flash chromatography (DCM:MeOH gradient).
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Fig 2: Self-validating synthetic workflow for Nucleophilic Aromatic Substitution (SNAr).
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Conclusion
2-(2-Fluorophenyl)piperazine dihydrochloride is far more than a simple chemical reagent; it

is a meticulously engineered structural motif. By understanding the causality behind its salt

formulation, the steric implications of its ortho-fluoro substitution, and the precise conditions

required for its nucleophilic activation, drug development professionals can reliably deploy this

compound to discover the next generation of neurotherapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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